Cas no 103660-61-3 (4-(2-phenoxyethoxy)benzaldehyde)

• Product Name: 4-(2-phenoxyethoxy)benzaldehyde
• CAS No: 103660-61-3
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• CID: 1138417
• PubChem ID: 13483216
• Update Time: 2025-04-20

4-(2-phenoxyethoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(2-phenoxyethoxy)benzaldehyde
• ACMC-20m6hy
• 4-(2-phenoxyethyloxy)benzaldehyde
• 4-[2-Phenoxyethoxy]benzaldehyde
• BBL023934
• ZINC08727109
• Benzaldehyde, 4-(2-phenoxyethoxy)-
• CTK0D8413
• STL286523
• AGN-PC-00MR2X
• ACMC-20m6hy; 4-(2-phenoxyethyloxy)benzaldehyde; 4-[2-Phenoxyethoxy]benzaldehyde; BBL023934; ZINC08727109; Benzaldehyde, 4-(2-phenoxyethoxy)-; CTK0D8413; STL286523; AGN-PC-00MR2X;
• VS-07570
• 4-(2-phenoxy-ethoxy)-benzaldehyde
• CS-0339728
• AKOS000260745
• SCHEMBL8392921
• PFZXOUAOLHEJAQ-UHFFFAOYSA-N
• 103660-61-3
• DTXSID50541897

• Inchi： 1S/C15H14O3/c16-12-13-6-8-15(9-7-13)18-11-10-17-14-4-2-1-3-5-14/h1-9,12H,10-11H2
• InChI Key： PFZXOUAOLHEJAQ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=O)=CC=1)CCOC1C=CC=CC=1

Computed Properties

• Exact Mass: 242.094294304g/mol
• Monoisotopic Mass: 242.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 35.5Ų